N-(2-methoxyphenyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(2-methoxyphenyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C16H17NO2S/c1-19-15-10-6-5-9-14(15)17-16(18)11-12-20-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key: HNWRHNQWZIYGMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves complex reactions that can include halogenated hydrocarbon amination reactions, as seen in the production of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(1-adamantyl)-3-(dimethylamino) propanamide. These reactions require precise conditions and result in compounds with specific molecular structures confirmed by various analytical methods, including IR, 1H NMR, MS, and X-ray diffraction (Bai et al., 2012).

Molecular Structure Analysis

Molecular structure analysis of compounds related to N-(2-methoxyphenyl)-3-(phenylthio)propanamide reveals intricate details about their geometry, confirmed through spectroscopic studies and theoretical calculations. For example, the IR carbonyl band analysis and B3LYP/cc-pVDZ calculations indicate the existence of specific conformers, revealing the compound's spatial configuration and stability (Olivato et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving N-(2-methoxyphenyl)-3-(phenylthio)propanamide derivatives can lead to the formation of bio-functional hybrid molecules. These reactions include the combination of specific amines and other organic molecules under controlled conditions to yield products with unique properties, as demonstrated in the synthesis of related compounds (Manolov et al., 2023).

Physical Properties Analysis

The physical properties of compounds similar to N-(2-methoxyphenyl)-3-(phenylthio)propanamide, such as solubility, melting point, and crystal structure, are critical for understanding their potential applications. X-ray diffraction and other spectroscopic methods provide valuable information about these properties, contributing to a comprehensive understanding of the compound's characteristics.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under various conditions, and potential for forming derivatives, are essential aspects of N-(2-methoxyphenyl)-3-(phenylthio)propanamide research. Studies on related compounds have shown a range of activities, including antibacterial and antifungal properties, highlighting the importance of these analyses in discovering new applications (Zala et al., 2015).